Doxorubicin Impurity B
Doxorubicin Impurity B
Brand Name:
Vulcanchem
CAS No.:
106401-68-7
VCID:
VC0193367
InChI:
InChI=1S/C29H34BrNO11/c1-12-23(32)15(31)8-18(41-12)42-17-10-28(37,29(11-30,39-3)40-4)9-14-20(17)27(36)22-21(25(14)34)24(33)13-6-5-7-16(38-2)19(13)26(22)35/h5-7,12,15,17-18,23,32,34,36-37H,8-11,31H2,1-4H3/t12-,15-,17-,18-,23+,28-/m0/s1
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CBr)(OC)OC)O)N)O
Molecular Formula:
C29H34BrNO11
Molecular Weight:
652.5
Doxorubicin Impurity B
CAS No.: 106401-68-7
Impurities
VCID: VC0193367
Molecular Formula: C29H34BrNO11
Molecular Weight: 652.5
Purity: > 95%
| CAS No. | 106401-68-7 |
|---|---|
| Product Name | Doxorubicin Impurity B |
| Molecular Formula | C29H34BrNO11 |
| Molecular Weight | 652.5 |
| IUPAC Name | (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-9-(2-bromo-1,1-dimethoxyethyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C29H34BrNO11/c1-12-23(32)15(31)8-18(41-12)42-17-10-28(37,29(11-30,39-3)40-4)9-14-20(17)27(36)22-21(25(14)34)24(33)13-6-5-7-16(38-2)19(13)26(22)35/h5-7,12,15,17-18,23,32,34,36-37H,8-11,31H2,1-4H3/t12-,15-,17-,18-,23+,28-/m0/s1 |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CBr)(OC)OC)O)N)O |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| PubChem Compound | 72941581 |
| Last Modified | Nov 11 2021 |
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